Cas no 170098-88-1 (1-Chloro-4-fluoro-2-methyl-5-nitrobenzene)

1-Chloro-4-fluoro-2-methyl-5-nitrobenzene structure
170098-88-1 structure
Product Name:1-Chloro-4-fluoro-2-methyl-5-nitrobenzene
CAS No:170098-88-1
MF:C7H5ClFNO2
MW:189.571504354477
MDL:MFCD11110548
CID:1032456
Update Time:2025-04-20

1-Chloro-4-fluoro-2-methyl-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Chloro-4-fluoro-2-methyl-5-nitrobenzene
    • 2-Chloro-4-nitro-5-fluorotoluene
    • 2-CHLORO-5-FLUORO-4-NITROTOLUENE
    • QC-7506
    • Benzene, 1-chloro-4-fluoro-2-methyl-5-nitro-
    • 1-chloro-4-fluoro-2-methyl-5-nitro-benzene
    • DPWZCTKTAOOLAK-UHFFFAOYSA-N
    • 8715AA
    • CM13942
    • AM62217
    • SY040587
    • AB0070679
    • MDL: MFCD11110548
    • Inchi: 1S/C7H5ClFNO2/c1-4-2-6(9)7(10(11)12)3-5(4)8/h2-3H,1H3
    • InChI Key: DPWZCTKTAOOLAK-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=CC=1C)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 188.99900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 185
  • XLogP3: 2.8
  • Topological Polar Surface Area: 45.8

Experimental Properties

  • Density: 1.417±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 271.5±35.0 ºC (760 Torr),
  • Flash Point: 118.0±25.9 ºC,
  • Solubility: Almost insoluble (0.078 g/l) (25 º C),
  • PSA: 45.82000
  • LogP: 3.21890

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